Cas no 1694023-10-3 ((4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine)

• Product Name: (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine
• CAS No: 1694023-10-3
• MF: C₄H₇BrN₄
• MW: 191.029178857803
• MDL: MFCD30336988
• CID: 5607375
• PubChem ID: 84771671
• Update Time: 2023-11-24

(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-methanamine, 4-bromo-1-methyl-
• (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanamine
• 1694023-10-3
• EN300-863623

• MDL： MFCD30336988
• Inchi： 1S/C4H7BrN4/c1-9-3(2-6)4(5)7-8-9/h2,6H2,1H3
• InChI Key： NAVFVAARPWYCRK-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=C(Br)N=N1

Computed Properties

• Exact Mass: 189.98541g/mol
• Monoisotopic Mass: 189.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.97±0.1 g/cm3(Predicted)
• Boiling Point: 313.9±50.0 °C(Predicted)
• pka: 7.40±0.29(Predicted)